Ethyl 3-{methyl[2-(methylamino)ethyl]amino}propanoate dihydrochloride

• IUPAC Name: ethyl 3-[methyl-[2-(methylamino)ethyl]amino]propanoate;dihydrochloride
• InChI: InChI=1S/C9H20N2O2.2ClH/c1-4-13-9(12)5-7-11(3)8-6-10-2;;/h10H,4-8H2,1-3H3;2*1H
• InChI Key: UNKACCICHPLURS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN(C)CCNC.Cl.Cl
• Molecular Formula: C9H22Cl2N2O2
• Molecular Weight: 261.19 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H20N2O2.2ClH/c1-4-13-9(12)5-7-11(3)8-6-10-2;;/h10H,4-8H2,1-3H3;2*1H. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder and it is stored at room temperature.

Scientific Research Applications

Synthesis and Development of Pharmaceutical Compounds

• Ethyl 3-(pyridin-2ylamino)propanoate is used in the synthesis of Dabigatran Etexilate, a notable anticoagulant drug. This compound undergoes a series of reactions including reduction, amidination, and acylation to synthesize Dabigatran Etexilate with an overall yield of about 48% (Cheng Huansheng, 2013).

Characterization and Polymorphism Studies

• Polymorphic forms of a compound structurally similar to Ethyl 3-{methyl[2-(methylamino)ethyl]amino}propanoate dihydrochloride have been characterized using spectroscopic and diffractometric techniques. These studies are essential in understanding the physical and chemical properties of such compounds, which is crucial for pharmaceutical development (F. Vogt et al., 2013).

Anti-Cancer Activity

• A heterocyclic compound derived from Ethyl 3-(3-amino-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate demonstrated potential anti-cancer activity against human gastric cancer cell lines. This highlights the compound's role in the development of new chemotherapeutic agents (L.-Z. Liu et al., 2019).

Corrosion Inhibition Studies

• Ethyl hydrogen [(methoxyphenyl)(methylamino) methyl] phosphonate derivatives, related to this compound, have been synthesized and shown to be effective corrosion inhibitors. This application is significant in material science and industrial maintenance (M. Djenane et al., 2019).

Safety and Hazards

The compound has some safety concerns. It has hazard statements H315, H319, H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.